4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-N-(pentan-3-yl)piperazine-1-carboxamide

• IUPAC Name: 4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-N-pentan-3-ylpiperazine-1-carboxamide
• InChI: InChI=1S/C18H25F2N7O/c1-3-13(4-2)21-18(28)26-9-7-25(8-10-26)12-17-22-23-24-27(17)14-5-6-15(19)16(20)11-14/h5-6,11,13H,3-4,7-10,12H2,1-2H3,(H,21,28)
• InChI Key: ACCIGCIVRWDWIN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(=O)N1CCN(CC1)CC2=NN=NN2C3=CC(=C(C=C3)F)F
• Molecular Formula: C18H25F2N7O
• Molecular Weight: 393.4 g/mol

Description

4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-N-(pentan-3-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H25F2N7O and its molecular weight is 393.443. The purity is usually 95%.
BenchChem offers high-quality 4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-N-(pentan-3-yl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-N-(pentan-3-yl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal and Antimicrobial Activities

• Compounds similar in structure to the specified chemical, specifically those containing piperazine and tetrazole moieties, have demonstrated significant antifungal activities, particularly against a variety of Candida species and Aspergillus species. For instance, one compound showed notable minimum inhibitory concentration (MIC) values against various strains, comparable to those of established antifungal agents like itraconazole and fluconazole (Upadhayaya et al., 2004).
• Piperazine derivatives, as seen in compounds structurally akin to the specified chemical, have been synthesized and evaluated for their antimicrobial properties. Certain derivatives displayed potent antibacterial and cytotoxic activities against different bacterial strains and cell lines, underlining their potential as therapeutic agents (Mekky & Sanad, 2020).
• A series of new piperazine derivatives, structurally related to the specified chemical, were synthesized and showed promising antiviral activities, notably against Tobacco mosaic virus (TMV), and also exhibited potent antimicrobial activity (Krishna Reddy et al., 2013).

Synthesis and Characterization

• Novel pyrazole carboxamide derivatives containing a piperazine moiety were synthesized, and their structures were confirmed through methods like X-ray crystal analysis, showcasing the importance of structural characterization in the development of potential therapeutic agents (Lv et al., 2013).

Imaging and Diagnostic Applications

• Piperazine derivatives structurally similar to the specified compound were synthesized for potential use as PET agents in imaging neuroinflammation. This indicates the potential use of such compounds in medical imaging and diagnostics (Wang et al., 2018).